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Compound of Interest

Compound Name: Numidargistat

Cat. No.: B609684 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for

Numidargistat, a potent and orally active arginase inhibitor used in research.

Numidargistat, also known as INCB01158 or CB-1158, is not classified as a hazardous

substance or mixture according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).[1][2] However, as with any chemical, it is imperative to follow

established safety protocols and disposal regulations to minimize any potential impact on

human health and the environment.

Summary of Key Disposal Principles
The primary directive for the disposal of Numidargistat is to adhere to all prevailing country,

federal, state, and local regulations.[1] As a non-hazardous, "research use only" (RUO)

substance, specific disposal routes may vary depending on the institution and location.

Therefore, consulting with your institution's Environmental Health and Safety (EHS) department

is the most critical step before proceeding with any disposal method.

The following table summarizes the key characteristics of Numidargistat relevant to its

handling and disposal:
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Property Value Source

GHS Classification
Not a hazardous substance or

mixture
[1][2]

Synonyms CB-1158, INCB01158 [1]

Intended Use
For research use only. Not for

human or veterinary use.
[3]

Primary Disposal Guideline

Dispose of in accordance with

prevailing country, federal,

state, and local regulations.

[1]

Step-by-Step Disposal Procedures
The following procedures are based on general best practices for the disposal of non-

hazardous laboratory chemicals. Always confirm these procedures with your local EHS office.

Unused or Expired Numidargistat (Solid)
For pure, unadulterated Numidargistat in its solid form:

Consult EHS: Before initiating disposal, contact your institution's EHS department to confirm

the approved disposal method for non-hazardous chemical powders.

Original Container: Whenever possible, keep the material in its original, clearly labeled

container.

Segregation: Ensure the container is segregated from hazardous waste to prevent cross-

contamination.[4]

Waste Collection: In many cases, non-hazardous solid waste can be placed in the regular

laboratory trash.[5] However, some institutions may require it to be collected by the EHS

department. Laboratory personnel, not custodial staff, should be responsible for transferring

chemical waste to designated disposal areas.[2][5]

Numidargistat Solutions (Aqueous and Organic)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://chemistry.mtsu.edu/wp-content/uploads/sites/57/2024/07/Disposal-of-Nonhazardous-Laboratory-Waste-Chemicals-as-Trash.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://chemistry.mtsu.edu/wp-content/uploads/sites/57/2024/07/Disposal-of-Nonhazardous-Laboratory-Waste-Chemicals-as-Trash.pdf
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For solutions containing Numidargistat:

Solvent Hazard: The primary hazard of a Numidargistat solution is often the solvent itself.

The disposal method will be dictated by the properties of the solvent.

Aqueous Solutions:

EHS Consultation: Check with your EHS department to see if drain disposal of small

quantities of non-hazardous, water-soluble materials is permissible.[3][4]

Dilution: If approved, flush with a large volume of water (at least 20 parts water) to dilute

the solution.[3]

Prohibited for Drain Disposal: Do not dispose of solutions down the drain if they contain

other hazardous materials, have a strong odor, or are known to be harmful to aquatic life.

[3]

Organic Solvent Solutions:

Hazardous Waste: Solutions of Numidargistat in organic solvents must be treated as

hazardous waste due to the flammability and/or toxicity of the solvent.

Waste Container: Collect the waste in a designated, properly labeled hazardous waste

container.

EHS Pickup: Arrange for pickup by your institution's EHS department.

Contaminated Materials
For items such as personal protective equipment (PPE), empty containers, and spill cleanup

materials:

Empty Containers:

Ensure the container is "RCRA empty," meaning all contents have been removed by

normal means.[6]

Deface the label to prevent misuse.[2]
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Dispose of in the regular trash unless the container held an acutely hazardous substance

(which Numidargistat is not).[2][6]

Spill Cleanup Materials:

In case of a spill, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand).[1]

Collect the contaminated absorbent material in a sealed container.

Decontaminate surfaces with alcohol.[1]

Dispose of the contaminated materials as advised by your EHS department, likely as

chemical waste.

Contaminated PPE:

Used gloves, lab coats, and other PPE that are contaminated with Numidargistat can

typically be disposed of in the regular laboratory trash, provided the contamination is

minimal and the material is not considered hazardous.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Numidargistat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Numidargistat Disposal Workflow
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Caption: Decision workflow for Numidargistat disposal.
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By following these guidelines and, most importantly, consulting with your local Environmental

Health and Safety department, you can ensure the safe and compliant disposal of

Numidargistat waste, fostering a secure and environmentally conscious research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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